methyl 6-(1,3-dimethyl-1H-pyrazol-4-yl)-3-methylisoxazolo[5,4-b]pyridine-4-carboxylate

• IUPAC Name: methyl 6-(1,3-dimethylpyrazol-4-yl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
• InChI: InChI=1S/C14H14N4O3/c1-7-10(6-18(3)16-7)11-5-9(14(19)20-4)12-8(2)17-21-13(12)15-11/h5-6H,1-4H3
• InChI Key: LVBZNTIJPSCRKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C2=NC3=C(C(=NO3)C)C(=C2)C(=O)OC)C
• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups including a pyrazole ring, an isoxazole ring, and a carboxylate group. Pyrazole is a five-membered ring with two nitrogen atoms, and isoxazole is a five-membered ring with one nitrogen atom and one oxygen atom. The presence of these heterocyclic rings suggests that this compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of the atoms and the connectivity of the functional groups. Unfortunately, without more specific information or an experimental study, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylate group might increase its solubility in polar solvents.

Scientific Research Applications

Antileishmanial Activity

. . This suggests that MFCD09473786 could potentially be used in the development of antileishmanial agents.

Antimalarial Activity

. .

Antibacterial Properties

. This suggests potential applications in the development of new antibacterial drugs.

Anti-inflammatory Properties

. This suggests that MFCD09473786 could potentially be used in the treatment of inflammatory conditions.

Anticancer Properties

. This suggests that MFCD09473786 could potentially be used in the development of anticancer drugs.

Anticonvulsant Properties

. This suggests potential applications of MFCD09473786 in the treatment of convulsive disorders.

Anthelmintic Properties

. This suggests potential applications of MFCD09473786 in the treatment of parasitic worm infections.

Antioxidant Properties

. This suggests potential applications of MFCD09473786 in the prevention of diseases related to oxidative stress.

Mechanism of Action

The mechanism of action would depend on the biological activity of the compound. Pyrazole derivatives have been studied for their antimicrobial, anti-inflammatory, and antitumor activities. The exact mechanism would depend on the specific biological target.

Future Directions

The future research on this compound could involve exploring its potential biological activities, optimizing its synthesis, and studying its reactivity. These studies could provide valuable information for the development of new drugs or materials.